Cas no 381175-34-4 (3,5-bis(4-bromophenyl)-1-(4-chlorobenzoyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 3,5-bis(4-bromophenyl)-1-(4-chlorobenzoyl)-4,5-dihydro-1H-pyrazole
• CAS No: 381175-34-4
• MF: C₂₂H₁₅Br₂ClN₂O
• MW: 518.628302812576
• CID: 5914357
• PubChem ID: 3751183
• Update Time: 2025-10-28

3,5-bis(4-bromophenyl)-1-(4-chlorobenzoyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(4-bromophenyl)-1-(4-chlorobenzoyl)-4,5-dihydro-1H-pyrazole
• AKOS005466151
• 381175-34-4
• F0236-0048
• [3,5-bis(4-bromophenyl)-3,4-dihydropyrazol-2-yl]-(4-chlorophenyl)methanone
• (3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl)(4-chlorophenyl)methanone
• Methanone, [3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl](4-chlorophenyl)-

• Inchi： 1S/C22H15Br2ClN2O/c23-17-7-1-14(2-8-17)20-13-21(15-3-9-18(24)10-4-15)27(26-20)22(28)16-5-11-19(25)12-6-16/h1-12,21H,13H2
• InChI Key： QEJWFIQDSBLRDD-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=C(Br)C=C2)CC(C2=CC=C(Br)C=C2)=N1)(C1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 517.92192g/mol
• Monoisotopic Mass: 515.92397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 586.9±60.0 °C(Predicted)
• pka: -2.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,5-bis(4-bromophenyl)-1-(4-chlorobenzoyl)-4,5-dihydro-1H-pyrazole

3,5-Bis(4-Bromophenyl)-1-(4-Chlorobenzoyl)-4,5-Dihydro-1H-Pyrazole: A Comprehensive Overview

The compound 3,5-bis(4-bromophenyl)-1-(4-chlorobenzoyl)-4,5-dihydro-1H-pyrazole (CAS No. 381175-34-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring system substituted with bromophenyl and chlorobenzoyl groups. The pyrazole core is a five-membered heterocyclic ring containing two nitrogen atoms, known for its stability and versatility in chemical reactions. The presence of bromophenyl and chlorobenzoyl substituents introduces additional functional groups that enhance the compound's reactivity and applicability in advanced chemical systems.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material synthesis. The bromophenyl groups attached to the pyrazole ring contribute to the molecule's electronic properties, making it suitable for applications in optoelectronics and sensor technologies. Additionally, the chlorobenzoyl substituent introduces a carbonyl group, which can participate in various chemical transformations such as nucleophilic additions and condensations. These features make the compound a valuable building block for constructing more complex molecular architectures.

The synthesis of 3,5-bis(4-bromophenyl)-1-(4-chlorobenzoyl)-4,5-dihydro-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by substitution reactions to introduce the bromophenyl and chlorobenzoyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a standard approach for attaching aryl groups to heterocyclic rings like pyrazole.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The pyrazole-based structure can serve as a platform for designing high-performance polymers and coordination complexes. For example, researchers have explored the use of similar pyrazole derivatives in creating stimuli-responsive materials that can change their properties in response to external conditions such as temperature or light. These materials hold great potential for applications in sensors, actuators, and smart textiles.

In addition to its material science applications, 3,5-bis(4-bromophenyl)-1-(4-chlorobenzoyl)-4,5-dihydro-1H-pyrazole has shown promise in medicinal chemistry. The compound's structure allows for interactions with various biological targets, making it a candidate for drug development. Recent studies have focused on its ability to modulate enzyme activity and influence cellular signaling pathways. For instance, researchers have investigated its potential as an inhibitor of kinases involved in cancer progression.

The physical and chemical properties of this compound are also worth noting. Its molecular weight is approximately 606 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits good thermal stability up to 200°C, making it suitable for high-temperature applications. Its solubility in common organic solvents such as dichloromethane and THF facilitates its use in solution-phase reactions.

From an environmental perspective, understanding the fate and transport of 381175-34-4 is crucial for assessing its safety profile. Studies have shown that the compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis pathways. However, further research is needed to evaluate its long-term impact on ecosystems and human health.

In conclusion, 3,5-bis(4-bromophenyl)-1-(4-chlorobenzoyl)-4,5-dihydro-1H-pyrazole (CAS No. 381175-34-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery, material synthesis, and chemical engineering. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.